Cas no 2172622-03-4 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohex-3-ene-1-carboxylic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohex-3-ene-1-carboxylic acid
• CAS No: 2172622-03-4
• MF: C₂₆H₂₆N₂O₅
• MW: 446.495047092438
• CID: 6425724
• PubChem ID: 165564375
• Update Time: 2025-06-08

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohex-3-ene-1-carboxylic acid
• 2172622-03-4
• EN300-1555339
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]cyclohex-3-ene-1-carboxylic acid

• Inchi： 1S/C26H26N2O5/c29-24(28-18-8-5-7-17(15-18)25(30)31)13-6-14-27-26(32)33-16-23-21-11-3-1-9-19(21)20-10-2-4-12-22(20)23/h1-6,8-13,17-18,23H,7,14-16H2,(H,27,32)(H,28,29)(H,30,31)/b13-6+
• InChI Key： BPHFEQRMONXORR-AWNIVKPZSA-N
• SMILES： O(C(NC/C=C/C(NC1C=CCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.18417193g/mol
• Monoisotopic Mass: 446.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohex-3-ene-1-carboxylic acid

Introduction to 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohex-3-ene-1-carboxylic acid (CAS No. 2172622-03-4)

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohex-3-ene-1-carboxylic acid, identified by the CAS number 2172622-03-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structure, combines a cyclohexene core with an amino acid-like moiety, further functionalized by a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these structural elements not only makes it a subject of interest for medicinal chemists but also opens up possibilities for its application in drug discovery and development.

The Fmoc protecting group is particularly noteworthy, as it is widely employed in peptide synthesis and other organic transformations where selective protection and deprotection are essential. In the context of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohex-3-ene-1-carboxylic acid, the Fmoc group likely serves as a protective moiety for the amino functionality, allowing for controlled reactions at other sites within the molecule. This kind of structural design is common in the development of novel bioactive compounds, where functional groups are strategically placed to influence both chemical reactivity and biological activity.

The cyclohexene backbone in 5-4-(...)but-2-enamidocyclohex-3-ene contributes to the compound's conformational flexibility, which can be crucial for binding interactions with biological targets. Additionally, the amide linkage between the butenamide and cyclohexene units introduces another layer of complexity, potentially modulating solubility and metabolic stability. These features make the compound a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. By leveraging tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how 5-(...)carboxylic acid might interact with biological targets like enzymes or receptors. These studies often focus on optimizing binding affinities and selectivity, which are critical factors in drug design. The fluorenylmethoxycarbonyl group, while primarily used for protection in synthetic chemistry, may also influence electronic properties that could affect binding modes.

In the realm of drug discovery, hybrid molecules that combine elements from different chemical scaffolds are increasingly popular due to their potential to exhibit novel biological activities. The structure of 5-(...)carboxylic acid exemplifies this trend, integrating features from amino acids, heterocycles, and aromatic systems. Such hybridization strategies have led to the discovery of several lead compounds with therapeutic potential. For instance, derivatives of this class have been explored for their anti-inflammatory and anticancer properties.

The synthesis of complex molecules like 5-(...)carboxylic acid often involves multi-step organic transformations, requiring careful optimization to achieve high yields and purity. Key steps typically include cyclization reactions to form the cyclohexene ring, followed by functionalization at various positions to introduce the desired substituents. Advances in synthetic methodologies have made it possible to construct such intricate structures more efficiently than ever before. Techniques such as transition-metal-catalyzed reactions and enzymatic catalysis have been particularly useful in this regard.

The role of CAS No. 2172622-03-4 in academic and industrial research cannot be overstated. It serves as a unique identifier for the compound, facilitating literature searches, database entries, and regulatory submissions. Researchers often rely on CAS numbers to ensure they are referring to the correct chemical entity when collaborating or publishing their findings. This standardization is essential for maintaining consistency across different studies and disciplines.

As interest in natural product-inspired molecules grows, compounds like 5-(...)carboxylic acid continue to be scrutinized for their potential therapeutic benefits. Natural products often serve as inspiration for drug design due to their complex structures and diverse biological activities. By synthesizing analogs based on natural product templates, chemists can explore new chemical space while leveraging known biological functionalities. The fluorenylmethoxycarbonyl group may also contribute to improved pharmacokinetic properties when incorporated into drug candidates derived from natural products.

The impact of 5-(...)carboxylic acid extends beyond academic research; it has practical implications for drug development pipelines. Pharmaceutical companies invest heavily in discovering new molecules that can modulate disease pathways effectively. The structural features of this compound make it an attractive starting point for further derivatization, potentially leading to novel drugs with improved efficacy or reduced side effects. Collaborative efforts between synthetic chemists and biologists are essential to translate promising candidates like this into viable therapeutics.

In conclusion,5-(...)carboxylic acid (CAS No. 2172622-03-4) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive compounds. Its unique combination of functional groups makes it a valuable tool for both synthetic chemistry and drug discovery research programs worldwide. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches,5-(...)carboxylic acid will likely remain at the forefront of efforts aimed at developing next-generation pharmaceuticals.